Cas no 40592-72-1 (6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol)

6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol structure
40592-72-1 structure
Product Name:6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
CAS No:40592-72-1
MF:C12H22O11
MW:342.2965
CID:5066435
Update Time:2022-06-06

6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol Chemical and Physical Properties

Names and Identifiers

    • laminaribiose
    • 6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
    • 3a-Mannobiose
    • 3-alpha-Mannobiose
    • 3-O-(a-D-Galactopyranosyl)-D-glucopyranose
    • 3-O-
    • A-D-Mannopyranosyl D-Mannose
    • 6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
    • Inchi: 1S/C12H22O11/c13-1-3-5(15)7(17)8(18)12(22-3)23-10-6(16)4(2-14)21-11(20)9(10)19/h3-20H,1-2H2
    • InChI Key: QIGJYVCQYDKYDW-UHFFFAOYSA-N
    • SMILES: O(C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])C1([H])C([H])(C([H])(O[H])OC([H])(C([H])([H])O[H])C1([H])O[H])O[H]

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 382
  • XLogP3: -4.2
  • Topological Polar Surface Area: 190

6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
OG10141-1 mg
3-O-(a-D-Galactopyranosyl)-D-glucopyranose
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$381.15 2023-01-03
Biosynth
OG10141-2 mg
3-O-(a-D-Galactopyranosyl)-D-glucopyranose
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